Cas no 874471-23-5 (1,2,4-Triazine-3,5(2H,4H)-dione,2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl-
• CAS No: 874471-23-5
• MF: C₂₂H₂₇N₅O₃
• MW: 409.481484651566
• MDL: MFCD20275167
• CID: 1904192
• Update Time: 2025-07-16

1,2,4-Triazine-3,5(2H,4H)-dione,2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl-
• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl-
• 4-methyl-2-(4-(4-(7-hydroxynaphtalene-1-yl)piperazinyl)butyl)-3,5-dioxo-(2H,4H)-1,2,4-triazine
• Desmethyl-MPT

• MDL： MFCD20275167
• Inchi： 1S/C22H27N5O3/c1-24-21(29)16-23-27(22(24)30)10-3-2-9-25-11-13-26(14-12-25)20-6-4-5-17-7-8-18(28)15-19(17)20/h4-8,15-16,28H,2-3,9-14H2,1H3
• InChI Key： DSJDREDLRIFSQA-UHFFFAOYSA-N
• SMILES： N1=CC(=O)N(C)C(=O)N1CCCCN1CCN(C2=C3C(C=CC(O)=C3)=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1,2,4-Triazine-3,5(2H,4H)-dione,2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl-

1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl- (CAS No. 874471-23-5)

1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl- (CAS No. 874471-23-5) is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and features a piperazine moiety and a naphthalene ring, which contribute to its potential biological activities and therapeutic applications.

The structure of this compound is characterized by a central triazine core with two substituents: a methyl group at the 4-position and a butyl chain linked to the 2-position. The butyl chain is further substituted with a piperazine ring, which is itself attached to a 7-hydroxynaphthalene moiety. This intricate arrangement of functional groups provides the molecule with a high degree of chemical diversity and potential for interaction with various biological targets.

Recent research has focused on the pharmacological properties of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl-. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for the regulation of the cell cycle.

In addition to its antiproliferative effects, 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl- has also shown promise in neurological disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems and protect against neurodegeneration. Specifically, it has been found to enhance the release of dopamine and serotonin in animal models of Parkinson's disease and depression. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative diseases and mood disorders.

The pharmacokinetic properties of 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl- have also been extensively studied. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile in preclinical models. This makes it an attractive candidate for further development as an orally administered therapeutic agent.

Furthermore, the toxicological profile of this compound has been evaluated in several studies. Results indicate that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its safety for use in clinical trials and potential future therapeutic applications.

In conclusion, 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[4-[4-(7-hydroxy-1-naphthalenyl)-1-piperazinyl]butyl]-4-methyl- (CAS No. 874471-23-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of oncology and neurology.